Cas no 55408-14-5 (5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole)

5-(Chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to a tetrazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The chloromethyl group enables efficient nucleophilic substitution reactions, facilitating further derivatization. The tetrazole moiety contributes to metabolic stability and bioisosteric properties, enhancing its utility in drug design. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for researchers. The compound is typically handled under controlled conditions due to its reactivity.
5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole structure
55408-14-5 structure
Product Name:5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole
CAS No:55408-14-5
MF:C3H5ClN4
MW:132.551598310471
MDL:MFCD19232270
CID:2107435
PubChem ID:12205081
Update Time:2025-05-19

5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-2-methyl-2H-tetrazole
    • 5-(chloromethyl)-2-methyltetrazole
    • FCA40814
    • 2-methyl-5-chloromethyltetrazole
    • AKOS006386118
    • SY197639
    • EN300-90225
    • DA-04923
    • 55408-14-5
    • 5-chloromethyl-2-methyl-2H-tetrazole
    • MFCD19232270
    • SCHEMBL1107522
    • 817-689-6
    • 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole
    • DTXSID50480378
    • YGFXNNJIVZUYCL-UHFFFAOYSA-N
    • MDL: MFCD19232270
    • Inchi: 1S/C3H5ClN4/c1-8-6-3(2-4)5-7-8/h2H2,1H3
    • InChI Key: YGFXNNJIVZUYCL-UHFFFAOYSA-N
    • SMILES: ClCC1N=NN(C)N=1

Computed Properties

  • Exact Mass: 132.0202739Da
  • Monoisotopic Mass: 132.0202739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 251.9±42.0 °C at 760 mmHg
  • Flash Point: 257.2±28.7 °C

5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole Security Information

5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole Pricemore >>

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5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole Related Literature

Additional information on 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole

Comprehensive Overview of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole (CAS No. 55408-14-5)

5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole (CAS No. 55408-14-5) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetrazole ring and a reactive chloromethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "synthesis of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole" or "applications of tetrazole derivatives," reflecting its growing relevance in drug discovery and material science.

The compound's CAS No. 55408-14-5 is often associated with queries like "chemical properties of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole" and "safety data for tetrazole compounds." Its chloromethyl moiety enables facile functionalization, making it a key building block for designing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and corrosion inhibitors, aligning with the global focus on sustainable chemistry and green alternatives.

In the context of AI-driven drug discovery, 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole has emerged as a scaffold for virtual screening. Searches for "computational modeling of tetrazole derivatives" underscore its potential in rational drug design. The compound's thermal stability and solubility profiles are also frequently investigated, particularly for formulations in controlled-release systems.

Environmental considerations are another hotspot, with queries like "biodegradability of tetrazole-based compounds." While CAS No. 55408-14-5 is not classified as hazardous, proper handling protocols are emphasized in literature. Its derivatives are explored for renewable energy applications, such as electrolyte additives in lithium-ion batteries, reflecting cross-disciplinary innovation.

From a commercial perspective, suppliers often list 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole under keywords like "high-purity tetrazole reagents" or "custom synthesis of chloromethyl tetrazoles." The compound's patent landscape reveals its use in polymer chemistry and catalysis, addressing demands for advanced materials. Regulatory-compliant documentation, including COA (Certificate of Analysis), is critical for procurement.

Future research directions may focus on optimizing its atom economy in synthetic routes or exploring nanostructured tetrazole composites. As sustainability gains traction, "green synthesis of 5-(chloromethyl)-2-methyl-2H-1,2,3,4-tetrazole" could become a trending topic. This aligns with the broader shift toward eco-friendly chemical processes and circular economy principles.

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